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Compound of Interest

Compound Name: 2-Chloro-5-(3-thienyl)pyridine

Cat. No.: B1391961

Abstract

This document provides a comprehensive guide with detailed protocols for the analytical
characterization of 2-Chloro-5-(3-thienyl)pyridine, a heterocyclic building block of significant
interest in pharmaceutical and materials science research. The methods detailed herein are
designed for researchers, scientists, and drug development professionals to ensure identity,
purity, and quality assessment. This guide covers fundamental chromatographic and
spectroscopic techniques, including High-Performance Liquid Chromatography (HPLC), Gas
Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)
Spectroscopy, and Elemental Analysis. The protocols are presented with an emphasis on the
scientific rationale behind procedural steps, ensuring robust and reproducible results.

Introduction and Significance

2-Chloro-5-(3-thienyl)pyridine (CAS No. 873948-15-3) is a bi-heterocyclic compound that
serves as a crucial intermediate in the synthesis of novel organic compounds.[1] Its structure,
combining a pyridine ring with a thiophene moiety, makes it a valuable scaffold in medicinal
chemistry for developing agents with potential therapeutic activities. The presence of the
reactive chlorine atom allows for further functionalization through various cross-coupling
reactions. Given its role as a key starting material, rigorous analytical characterization is
paramount to guarantee the integrity of downstream synthetic products and ensure the
reliability of research outcomes.
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This application note outlines a multi-technique approach for the definitive characterization of
this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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